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Compound of Interest

Compound Name: 2-Ethoxy-1-propanol

Cat. No.: B102468

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical, toxicological,
and safety properties of the alpha isomer of propylene glycol monoethyl ether (PGME), also
known as 1-ethoxy-2-propanol. This document is intended to serve as a key resource for
professionals in research, development, and safety assessment.

Chemical Identity and Structure

Propylene glycol monoethyl ether is a member of the P-series glycol ether family. It is produced
through the reaction of propylene oxide with ethanol.[1][2] This process results in a mixture of
two isomers: the alpha isomer (1-ethoxy-2-propanol), which is the primary product, and the
beta isomer (2-ethoxy-1-propanol). Commercial grades of propylene glycol monoethyl ether
typically contain 98% or more of the alpha isomer.[3] The alpha isomer is a secondary alcohol
and is the more thermodynamically favored product of synthesis.[4]

Physicochemical Properties

The alpha isomer of PGME is a colorless liquid with a mild, ether-like odor.[1][2][5] It is a
hygroscopic solvent, meaning it readily absorbs moisture from the air.[1][2] It is completely
miscible with water and a wide range of organic solvents, making it a versatile and effective
solvent for various applications, including in resins, inks, and adhesives.[1][2][6]
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The key physicochemical properties of propylene glycol monoethyl ether alpha isomer are

summarized in the table below.

Property Value Reference
Synonyms Ethoxy=2-propanal LRI
Propylene glycol ethyl ether
CAS Number 1569-02-4 [1][7][81[9][10]
Molecular Formula C5H1202 [1121171191
Molecular Weight 104.15 g/mol [71819111]
Boiling Point 132 - 134.5 °C at 1013 hPa [21[12][13]
Melting Point -70 °Cto -100 °C [2][12][13]
Density 0.897 g/cm? at 20 °C [12][13]
Vapor Pressure 10-12 hPaat 20 °C [2][12]

Flash Point (Closed Cup)

38.5-40°C

[1]i2][51e012]

Water Solubility

Miscible in any proportion
(36.6 g/100 mL at 25°C)

[21(5][12]

n-Octanol/Water Partition

Coefficient (Log Kow)

1.46 (pH 7, 20 °C)

[12]

Toxicological Profile

The toxicological properties of propylene glycol monoethyl ether are important for its safe

handling and use. The available data indicates that it has low acute toxicity but can cause

irritation to the eyes and skin. Inhalation of high concentrations of vapor may lead to

drowsiness or dizziness.[3][14]

A summary of the available toxicological data is presented in the following table.
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Endpoint Result Reference

o LD50 > 2000 mg/kg (Rabbit,
Acute Dermal Toxicity [10]
OECD 402)

LD50: 3,739 mg/kg (male rat),
o 4,277 mg/kg (female rat)
Acute Oral Toxicity ) [10]
(OECD 401 or equivalent) for a

related compound (PGME)

LC50 > 30.02 mg/l (4h, Rat,
Acute Inhalation Toxicity OECD 403) for a related [10]
compound (PGME)

Causes skin irritation (OECD

Skin Irritation/Corrosion [14]
404)
o ) Causes serious eye irritation
Eye Irritation/Corrosion [B1[13][14]
(OECD 405)

Specific Target Organ Toxicity May cause drowsiness or

. . [O1[13][14]
(Single Exposure) dizziness (STOT SE 3)

Experimental Protocols

The determination of the physicochemical and toxicological properties of chemical substances
is governed by internationally recognized guidelines to ensure consistency and reliability of
data. The following sections provide an overview of the standard methodologies used for the
key properties of propylene glycol monoethyl ether alpha isomer.

Physicochemical Properties

» Boiling Point (OECD Test Guideline 103): This guideline describes several methods for
determining the boiling point of a liquid.[5][12][15] A common method involves heating the
liquid and observing the temperature at which its vapor pressure equals the atmospheric
pressure.[5][12] The dynamic method, which can also be used to determine vapor pressure,
is one of the accepted procedures.[5][12]
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» Density of Liquids (OECD Test Guideline 109): This guideline outlines various methods for
determining the density of liquids, such as the use of a hydrometer, an oscillating
densitometer, or a pycnometer.[3][16][17][18] The choice of method can depend on the
viscosity of the liquid.[16][17]

o Water Solubility (OECD Test Guideline 105): This guideline provides methods for determining
the water solubility of a substance.[19][20][21][22] The flask method is suitable for
substances with solubility above 102 g/L and involves stirring the substance in water until
saturation is reached, followed by concentration analysis.[19][23]

e Flash Point (ASTM D3278): This standard test method covers the determination of the flash
point of liquids using a small-scale closed-cup apparatus.[4][7][10][24] A small sample of the
liquid is heated, and an ignition source is periodically applied to the vapor space to
determine the lowest temperature at which a flash occurs.[2]

Toxicological Properties

o Acute Dermal Toxicity (OECD Test Guideline 402): This test is used to assess the short-term
toxic effects of a substance applied to the skin.[6][13][25][26] A specified dose of the
substance is applied to a shaved area of the skin of test animals (typically rabbits or rats),
and the animals are observed for signs of toxicity and mortality over a period of 14 days.[13]
[27]

o Acute Dermal Irritation/Corrosion (OECD Test Guideline 404): This guideline evaluates the
potential of a substance to cause skin irritation or corrosion.[8][14][28][29][30] A small
amount of the test substance is applied to the skin of a test animal (usually a rabbit) for a
period of up to four hours, and the skin is then observed for signs of erythema (redness) and
edema (swelling) at specific intervals.[8][28][29]

o Acute Eye Irritation/Corrosion (OECD Test Guideline 405): This test is designed to determine
the potential of a substance to cause irritation or corrosion to the eyes.[1][9][11][31][32] A
single dose of the substance is applied to the conjunctival sac of one eye of an animal
(typically an albino rabbit), with the other eye serving as a control.[11][31] The eyes are then
examined for lesions of the cornea, iris, and conjunctiva at specified time points.[11]

Applications and Uses
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Propylene glycol monoethyl ether alpha isomer is a versatile solvent with a wide range of
industrial and commercial applications. Its excellent solvency for various resins, including
epoxies, acrylics, and polyurethanes, makes it a valuable component in the formulation of:

Coatings and Paints: It is used as a solvent in lacquers, varnishes, and both water-based
and solvent-based paints to regulate flow, leveling, and coalescence.[1][2]

e Printing Inks: It serves as a carrier solvent in flexographic and other printing inks.[1][2]

o Cleaners: Due to its good solvency and coupling properties, it is used in industrial,
commercial, and household cleaning formulations.[2]

e Adhesives and Inks: It is a solvent for various adhesives and in the formulation of inks for
writing instruments.[1]

o Chemical Intermediate: It is used as an intermediate in the production of other chemicals,
such as agrochemicals and de-icing/anti-icing formulations.[1][2]

Safety and Handling

Propylene glycol monoethyl ether alpha isomer is a flammable liquid and vapor.[5][9][12][13] It
should be kept away from heat, sparks, open flames, and other ignition sources.[30] The
substance can form explosive peroxides, especially upon prolonged storage.[5] It is important
to wear appropriate personal protective equipment, including protective gloves, eye protection,
and respiratory protection if ventilation is inadequate, when handling this chemical.[5][30]

Logical Relationships of Propylene Glycol
Monoethyl Ether a-lIsomer Information

The following diagram illustrates the logical flow of information related to propylene glycol
monoethyl ether a-isomer, from its fundamental identity to its practical applications and safety
considerations.
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Caption: Logical overview of Propylene Glycol Monoethyl Ether a-Isomer characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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